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Compound of Interest

Compound Name: 3,4-Diethylhexane

Cat. No.: B099930 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 3,4-Diethylhexane, a branched alkane

used in various research and industrial applications. This document outlines its commercial

availability, key physicochemical properties, and standardized experimental protocols for its

analysis. The information is intended for professionals in research, particularly those in drug

development and chemical synthesis, who require a reliable source of this compound and

methods for its characterization.

Commercial Availability
3,4-Diethylhexane is available from several commercial chemical suppliers, ensuring a stable

supply for research and development purposes. The compound is typically sold in small

quantities, suitable for laboratory use, with purities generally exceeding 98%.

Table 1: Commercial Suppliers of 3,4-Diethylhexane
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Supplier Purity Available Quantities

Santa Cruz Biotechnology - Inquire

TCI America (via Fisher

Scientific)
>99.0% (GC) 1 mL

CymitQuimica (distributor for

TCI)
>99.0% (GC) 1 mL

Molport - Inquire

Lab Pro Inc. Min. 99.0% (GC) 1 mL

Tokyo Chemical Industry (TCI) >99.0% (GC) 1 mL

CP Lab Safety min 98% 1 mL

Physicochemical and Spectroscopic Data
A comprehensive understanding of the physical and chemical properties of 3,4-Diethylhexane
is critical for its application in experimental settings. The following tables summarize key

quantitative data for this compound.

Table 2: General Physicochemical Properties of 3,4-Diethylhexane
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Property Value Source

CAS Number 19398-77-7 [1][2]

Molecular Formula C₁₀H₂₂ [1][2]

Molecular Weight 142.29 g/mol [1]

Appearance
Colorless to Almost colorless

clear liquid
[3]

Density 0.75 g/cm³ [3]

Boiling Point 162 °C [4]

Refractive Index 1.4190-1.4210 [3][4]

Flash Point 85.8°C [4]

Table 3: Spectroscopic Data for 3,4-Diethylhexane

Spectroscopic Technique Key Data Points Source

¹H NMR (CDCl₃)
δ (ppm): 1.27, 1.19, 1.15,

0.858
[1]

IR Spectroscopy

C-H stretch: 3000–2850 cm⁻¹;

C-H bend (scissoring): 1470-

1450 cm⁻¹; C-H rock (methyl):

1370-1350 cm⁻¹

[5]

Mass Spectrometry (EI)

Molecular Ion (M⁺): m/z 142.

Fragmentation pattern typical

for branched alkanes.

[2][6]

Safety and Handling
3,4-Diethylhexane is a flammable liquid and vapor. It may be fatal if swallowed and enters

airways.[2] Appropriate personal protective equipment, including gloves, eye protection, and

flame-retardant clothing, should be worn when handling this chemical. It should be stored in a

well-ventilated place and kept cool.
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Table 4: GHS Hazard Information for 3,4-Diethylhexane

Hazard Class Pictogram Signal Word Hazard Statement

Flammable liquids

(Category 3)
🔥 Danger

H226: Flammable

liquid and vapor

Aspiration hazard

(Category 1)
स्वास्थ्य खतरा Danger

H304: May be fatal if

swallowed and enters

airways

Experimental Protocols
The following are generalized experimental protocols for the analysis of 3,4-Diethylhexane.

These methods are standard for the characterization of alkanes and can be adapted for

specific research needs.

Gas Chromatography (GC) for Purity Assessment
Gas chromatography is a primary method for determining the purity of volatile organic

compounds like 3,4-Diethylhexane.

Objective: To separate and quantify the components of a sample to determine the purity of 3,4-
Diethylhexane.

Methodology:

Instrument Setup: A gas chromatograph equipped with a flame ionization detector (FID) and

a non-polar capillary column (e.g., DB-5) is used.

Sample Preparation: Prepare a dilute solution of the 3,4-Diethylhexane sample in a volatile

solvent such as hexane or ethanol.

Injection: Inject a small volume (e.g., 1 µL) of the prepared sample into the GC inlet.

Temperature Program: An initial oven temperature of 70°C is held for 1.5 minutes, followed

by a temperature ramp of 30°C/min to 100°C, which is then held for 0.5 minutes.[7]
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Data Analysis: The retention time of the major peak is compared to a known standard of 3,4-
Diethylhexane. The purity is calculated based on the relative peak areas in the

chromatogram.

Infrared (IR) Spectroscopy for Functional Group
Identification
IR spectroscopy is used to identify the characteristic C-H bonds present in alkanes.

Objective: To confirm the presence of alkane functional groups in a sample of 3,4-
Diethylhexane.

Methodology:

Sample Preparation: A thin film of the liquid sample is placed between two salt plates (e.g.,

NaCl or KBr).

Data Acquisition: The sample is placed in the beam of an FTIR spectrometer, and the

spectrum is recorded, typically from 4000 to 400 cm⁻¹.

Spectral Interpretation: The resulting spectrum is analyzed for characteristic alkane

absorption bands. Key peaks to identify include:

C-H stretching vibrations between 3000 and 2850 cm⁻¹.[5]

C-H bending (scissoring) vibrations for CH₂ groups around 1465 cm⁻¹.[8]

C-H symmetric bending vibrations for CH₃ groups around 1375 cm⁻¹.[8]

Mass Spectrometry (MS) for Molecular Weight and
Structural Confirmation
Mass spectrometry provides information about the molecular weight and fragmentation pattern,

which aids in structural elucidation.

Objective: To determine the molecular weight and confirm the structure of 3,4-Diethylhexane
through its fragmentation pattern.
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Methodology:

Ionization: The sample is introduced into the mass spectrometer, where it is ionized, typically

by electron impact (EI).

Mass Analysis: The resulting molecular ion and fragment ions are separated based on their

mass-to-charge ratio (m/z).

Detection: The abundance of each ion is measured, and a mass spectrum is generated.

Data Interpretation: The spectrum is analyzed to identify the molecular ion peak (M⁺), which

corresponds to the molecular weight of the compound. For 3,4-Diethylhexane, this will be at

m/z 142. The fragmentation pattern, showing characteristic losses of alkyl groups, is also

analyzed to confirm the branched structure.[6] Branched alkanes tend to fragment at the

branching points due to the increased stability of the resulting carbocations.[6]

Visualizations
The following diagrams illustrate a typical experimental workflow for the identification and

characterization of a sample suspected to be 3,4-Diethylhexane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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